4-Methyl-2-[(oxan-2-yl)methoxy]pyridine

• IUPAC Name: 4-methyl-2-(oxan-2-ylmethoxy)pyridine
• InChI: InChI=1S/C12H17NO2/c1-10-5-6-13-12(8-10)15-9-11-4-2-3-7-14-11/h5-6,8,11H,2-4,7,9H2,1H3
• InChI Key: ANJLOVLOFYZMNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)OCC2CCCCO2
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol

Description

4-Methyl-2-[(oxan-2-yl)methoxy]pyridine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science. It is a pyridine derivative with a unique molecular structure that makes it an interesting subject for research.

Mechanism of Action

The mechanism of action of 4-Methyl-2-[(oxan-2-yl)methoxy]pyridine is not fully understood, but it is believed to work through the inhibition of various enzymes and proteins. In pharmaceutical applications, it has been shown to inhibit the replication of certain viruses and to induce programmed cell death in cancer cells. In agrochemical applications, it has been shown to inhibit the growth of certain pests and weeds.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-Methyl-2-[(oxan-2-yl)methoxy]pyridine are still being studied. In pharmaceutical applications, it has been shown to have low toxicity and to be well-tolerated by cells. In agrochemical applications, it has been shown to have low environmental impact and to be effective at low concentrations.

Advantages and Limitations for Lab Experiments

One advantage of using 4-Methyl-2-[(oxan-2-yl)methoxy]pyridine in lab experiments is its unique molecular structure, which makes it an interesting subject for research. Another advantage is its low toxicity and environmental impact. One limitation is the lack of understanding of its mechanism of action, which makes it difficult to design experiments to test its effectiveness.

Future Directions

There are many future directions for research on 4-Methyl-2-[(oxan-2-yl)methoxy]pyridine. In pharmaceutical applications, future research could focus on optimizing its antiviral and anticancer properties, as well as exploring its potential as a treatment for other diseases. In agrochemical applications, future research could focus on developing more effective and environmentally friendly pesticides and herbicides. In materials science, future research could focus on using 4-Methyl-2-[(oxan-2-yl)methoxy]pyridine as a building block for the synthesis of novel materials with unique properties.

Synthesis Methods

The synthesis of 4-Methyl-2-[(oxan-2-yl)methoxy]pyridine involves the reaction of 4-methyl-2-pyridinecarboxaldehyde with 2-(hydroxymethyl)tetrahydrofuran in the presence of a catalyst. The reaction proceeds through a Knoevenagel condensation followed by a cyclization reaction to form the final product.

Scientific Research Applications

The unique molecular structure of 4-Methyl-2-[(oxan-2-yl)methoxy]pyridine makes it an interesting subject for research in various fields. In pharmaceuticals, it has been studied for its potential as an antiviral and anticancer agent. In agrochemicals, it has been studied for its potential as a pesticide and herbicide. In materials science, it has been studied for its potential as a building block for the synthesis of novel materials.